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For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD-5672 is a potent and selective antagonist of the C-C chemokine receptor 5 (CCR5). CCR5
is a key receptor in the inflammatory cascade, primarily involved in the migration and activation
of T-cells and macrophages to sites of inflammation. Its role in various inflammatory and
autoimmune diseases, including rheumatoid arthritis, has been a subject of extensive research.
These application notes provide an overview of the available preclinical data for AZD-5672 and
offer guidance on its potential use in in vivo animal models based on this information and data
from other CCR5 antagonists.

Disclaimer: Detailed in vivo dosage information for efficacy and toxicology studies of AZD-5672
in animal models is not widely available in the public domain. The information presented herein
is based on limited publicly accessible data and a review of analogous CCR5 antagonists.
Researchers should conduct their own dose-ranging studies to determine the optimal dosage
for their specific animal model and experimental conditions.

AZD-5672: Preclinical Pharmacokinetic Data

While specific efficacy and toxicology data are limited, some pharmacokinetic parameters for
AZD-5672 following intravenous administration have been reported. This data can be useful for
initial experimental design.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1666223?utm_src=pdf-interest
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/product/b1666223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Volume of

Species Dose (IV) Clearance (ClI) Distribution Half-life (t'%)
(Vss)

Rat 1-2 mg/kg 28 mL/min/kg 5.3 L/kg 26h

Dog 1-2 mg/kg 18 mL/min/kg 5.7 L/kg 39h

Dosage of Other CCR5 Antagonists in Animal
Models of Arthritis

To provide a frame of reference for designing in vivo studies with AZD-5672, the following table
summarizes the dosages of other CCR5 antagonists used in preclinical models of arthritis.

] Route of

Animal ) -

Compound Species Administrat Dosage Reference
Model ]

ion
Collagen- ]
] Intraperitonea

Maraviroc Induced Mouse | 50 mg/kg/day  [1]
Arthritis (CIA)
K/B.g7 T-cell
receptor Intraperitonea  Varying

MCC22 ) Mouse [2]
transgenic I doses
mouse model

Experimental Protocols
Collagen-Induced Arthritis (CIA) in Rodents

The CIA model is a widely used and relevant model for studying rheumatoid arthritis.
Materials:
o Complete Freund's Adjuvant (CFA)

e Type Il Collagen (bovine or chicken)
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0.1 M Acetic Acid

AZD-5672 or other CCR5 antagonist

Vehicle for drug administration (e.g., 0.5% methylcellulose)

Syringes and needles (26-30 gauge)

Procedure:

e Preparation of Collagen Emulsion:

o Dissolve Type Il collagen in 0.1 M acetic acid at 4°C to a final concentration of 2 mg/mL.

o Emulsify the collagen solution with an equal volume of CFA by drawing the mixture into
and out of a glass syringe until a stable emulsion is formed (a drop of the emulsion should
not disperse in water).

e Induction of Arthritis:
o Anesthetize the animals (e.g., rats or mice) according to approved institutional protocols.
o On day 0, inject 100 pL of the collagen emulsion intradermally at the base of the tail.

o On day 21, administer a booster injection of 100 pL of Type Il collagen emulsified in
Incomplete Freund's Adjuvant (IFA) intradermally at a site near the initial injection.

e Drug Administration:
o Prepare a stock solution of AZD-5672 in a suitable vehicle.

o Begin drug administration at the first sign of arthritis (typically around day 24-28) or
prophylactically before disease onset.

o Administer the drug daily via the desired route (e.g., oral gavage, intraperitoneal injection)
at the predetermined dose. A vehicle control group should be included.

o Assessment of Arthritis:
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o Monitor the animals daily for clinical signs of arthritis, including paw swelling, erythema,
and joint stiffness.

o Score the severity of arthritis using a standardized scoring system (e.g., 0-4 scale for each
paw).

o Measure paw thickness using a digital caliper.

o At the end of the study, collect blood for serological analysis (e.g., inflammatory cytokines,
anti-collagen antibodies) and harvest joints for histological evaluation of inflammation,
pannus formation, and cartilage/bone erosion.

Signaling Pathway and Experimental Workflow
Diagrams

Click to download full resolution via product page

Caption: CCR5 Signaling Pathway and Inhibition by AZD-5672.
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Hypothesis:
CCRS5 antagonism will ameliorate arthritis.

A

Animal Model Selection
(e.g., Collagen-Induced Arthritis in Mice)

Dose-Ranging Study
(Establish MTD and preliminary efficacy)

Pivotal Efficacy Study
(Prophylactic or Therapeutic Dosing)

Clinical Assessment
(Arthritis score, paw swelling)

Histopathological Analysis
(Joints)

Biomarker Analysis
(Cytokines, Antibodies)

Data Analysis and Interpretation

Conclusion on Preclinical Efficacy

Click to download full resolution via product page

Caption: General Experimental Workflow for Preclinical Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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